molecular formula C26H27FN4O4 B2964253 N1-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide CAS No. 1331280-87-5

N1-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide

Cat. No.: B2964253
CAS No.: 1331280-87-5
M. Wt: 478.524
InChI Key: XVRAXFDBCNQOJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C26H27FN4O4 and its molecular weight is 478.524. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

GABAA/Benzodiazepine Receptor Interaction

Compounds structurally related to the specified molecule have been studied for their interaction with the GABAA/benzodiazepine receptor. For example, certain imidazo[1,5-a]quinoxaline amides and carbamates have shown to bind with high affinity to this receptor, exhibiting a wide range of intrinsic efficacies. These studies are fundamental for understanding the molecular interactions that underpin neurological functions and could inform the development of therapeutic agents targeting neurological disorders (Tenbrink et al., 1994).

Orexin Receptor Mechanisms

Research on compounds that modulate orexin receptors (OXRs), which are involved in regulating feeding, arousal, stress, and substance abuse, highlights another potential application. Specific antagonists targeting these receptors have been evaluated for their effects on compulsive behaviors, including binge eating. These findings could contribute to developing new treatments for eating disorders and addiction (Piccoli et al., 2012).

Antibacterial Activity

Another area of research involves the synthesis and evaluation of new antibacterial agents. Tetracyclic quinolone antibacterials with various substitutions have been developed and tested for their efficacy against both Gram-positive and Gram-negative bacteria. These studies are crucial in the ongoing fight against bacterial resistance and the search for novel antibiotics (Taguchi et al., 1992).

Dopamine and Serotonin Receptor Antagonism

The development of compounds with dual antagonistic activity on dopamine D-2 and serotonin 5-HT2 receptors has been explored for their potential in treating psychiatric disorders. These studies aim to identify noncataleptogenic agents with profiles similar to atypical neuroleptics like clozapine, offering insights into the design of safer and more effective antipsychotic medications (Perregaard et al., 1992).

Fluorescence Sensing

The development of fluorescence-based chemosensors for detecting metal ions in biological and aqueous samples represents another application. These sensors utilize specific molecular structures to achieve high sensitivity and selectivity for ions like Zn2+, which is important for environmental monitoring and biological research (Park et al., 2015).

Properties

IUPAC Name

N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H27FN4O4/c27-21-6-2-1-5-20(21)26(35)30-10-7-16(8-11-30)15-28-24(33)25(34)29-19-12-17-4-3-9-31-22(32)14-18(13-19)23(17)31/h1-2,5-6,12-13,16H,3-4,7-11,14-15H2,(H,28,33)(H,29,34)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XVRAXFDBCNQOJZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C3C(=CC(=C2)NC(=O)C(=O)NCC4CCN(CC4)C(=O)C5=CC=CC=C5F)CC(=O)N3C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H27FN4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

478.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.